Cas no 21577-50-4 (2,3-Dibromo-4-oxobut-2-enoic acid)
21577-50-4 structure
Product Name:2,3-Dibromo-4-oxobut-2-enoic acid
CAS No:21577-50-4
MF:C4H2Br2O3
MW:257.864880084991
CID:273319
PubChem ID:2723705
Update Time:2025-09-27
2,3-Dibromo-4-oxobut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dibromo-4-oxobut-2-enoic acid
- (2Z)-2,3-Dibromo-4-oxobut-2-enoic acid
- 2,3-dibromo-4-oxo-2-Butenoic acid
- 2,3-dibromo-4-oxo-but-2-enoic acid
- 2-Butenoic acid,2,3-dibromo-4-oxo-
- NCNYEGJDGNOYJX-NSCUHMNNSA-N
- CS-0356599
- NSC193417
- 2,3-dibromo-4-oxobut-2-enoicacid
- AMY13700
- (E)-2,3-dibromo-4-oxobut-2-enoic acid
- (2E)-2,3-dibromo-4-oxobut-2-enoic acid
- CS-0216692
- 21577-50-4
- 90994-06-2
- NSC-193417
- AKOS015892701
- (E)-2,3-dibromo-4-oxo-but-2-enoic acid
- 2-Butenoic acid, 2,3-dibromo-4-oxo-, (2E)-
- AS-31097
- 2,3-dibromofumaraldehydic acid
- (Z)-2,3-dibromo-4-oxo-2-butenoic acid
- (E)-2, 3-dibromo-4-oxobut-2-enoic acid
- STR00588
- (2E)-2,3-DIBROMO-4-OXO-2-BUTENOICACID
- EN300-54829
- (2E)-2,3-DIBROMO-4-OXO-2-BUTENOIC ACID
-
- Inchi： 1S/C4H2Br2O3/c5-2(1-7)3(6)4(8)9/h1H,(H,8,9)/b3-2+
- InChI Key： NCNYEGJDGNOYJX-NSCUHMNNSA-N
- SMILES： Br/C(/C(=O)O)=C(\C=O)/Br
Computed Properties
- Exact Mass: 255.83696
- Monoisotopic Mass: 255.837
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 1.3
Experimental Properties
- Color/Form: Not available
- Density: 2.43
- Boiling Point: 321.8°Cat760mmHg
- Flash Point: 148.4°C
- Refractive Index: 1.625
- PSA: 54.37
- LogP: 1.27130
- Solubility: Not available
2,3-Dibromo-4-oxobut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D425493-250mg |
2,3-Dibromo-4-oxobut-2-enoic Acid |
21577-50-4 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D425493-500mg |
2,3-Dibromo-4-oxobut-2-enoic Acid |
21577-50-4 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D425493-2.5g |
2,3-Dibromo-4-oxobut-2-enoic Acid |
21577-50-4 | 2.5g |
$ 80.00 | 2022-06-05 | ||
| Chemenu | CM192001-500g |
(2Z)-2,3-Dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 500g |
$*** | 2023-03-29 | |
| Enamine | EN300-54829-0.05g |
2,3-dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 0.05g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-54829-0.1g |
2,3-dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 0.1g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-54829-0.25g |
2,3-dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 0.25g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-54829-0.5g |
2,3-dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 0.5g |
$21.0 | 2023-05-29 | |
| Enamine | EN300-54829-1.0g |
2,3-dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 1g |
$26.0 | 2023-05-29 | |
| Enamine | EN300-54829-2.5g |
2,3-dibromo-4-oxobut-2-enoic acid |
21577-50-4 | 95% | 2.5g |
$27.0 | 2023-05-29 |
2,3-Dibromo-4-oxobut-2-enoic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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